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Compound of Interest

Compound Name: LB80317

Cat. No.: B15564858 Get Quote

Application Notes and Protocols for LB-80317
For Researchers, Scientists, and Drug Development Professionals

Introduction
LB-80317, also known as ANA-317, is the pharmacologically active metabolite of the prodrug

Besifovir (LB80380). It is a potent inhibitor of the hepatitis B virus (HBV) DNA polymerase,

functioning as a crucial component in antiviral research and development.[1][2][3] This

document provides detailed information on the stability, storage, and experimental use of LB-

80317.

Physicochemical and Pharmacokinetic Properties
A summary of the key properties of LB-80317 is presented below for easy reference.
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Property Value Reference

Chemical Name
O=C1NC(N)=NC2=C1N=CN2

CC3(OCP(O)(O)=O)CC3
[2]

Synonyms ANA-317 [2]

CAS Number 441785-24-6 [2]

Molecular Formula C10H14N5O5P [2]

Molecular Weight 315.23 g/mol [2]

Appearance Solid powder [2]

Purity >98% (typical) [2]

Mechanism of Action HBV DNA Polymerase Inhibitor [2][4]

EC50 (HBV DNA suppression) 0.5 µM [4][5]

Steady-State Half-Life (T1/2) 8.3 - 9.9 hours [4]

Stability and Storage Conditions
Proper handling and storage of LB-80317 are critical for maintaining its integrity and ensuring

reproducible experimental results. While detailed quantitative stability data under a wide range

of conditions (e.g., pH, light exposure, multiple freeze-thaw cycles) are not extensively

published, the following guidelines are based on supplier recommendations and general best

practices for nucleotide analogs.
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Condition Recommendation Notes

Long-term Storage (Solid) Store at -20°C.

A commercial supplier

suggests that the product can

be stored for up to 24 months

under recommended

conditions with the vial tightly

sealed.[2]

Shipping Ambient temperature.

The compound is considered

stable for several weeks during

standard shipping.[2]

Stock Solutions

Prepare fresh and use on the

same day. If necessary, aliquot

and store at -80°C for short

periods.

Avoid repeated freeze-thaw

cycles. It is best practice to

prepare and use solutions on

the same day to minimize

degradation.

Working Solutions
Prepare fresh from stock

solution for each experiment.

Note: It is highly recommended to perform in-house stability tests for specific experimental

conditions and buffer systems.

Mechanism of Action: HBV DNA Polymerase
Inhibition
LB-80317 is the active form of the prodrug Besifovir. Following administration, Besifovir is

metabolized in the liver and intestine to LB-80317.[3] Inside the host cell, LB-80317 is

phosphorylated to its di- and triphosphate forms. The triphosphate metabolite then acts as a

competitive inhibitor of the viral HBV DNA polymerase. It is incorporated into the growing viral

DNA chain, leading to chain termination and the cessation of viral DNA synthesis.[3][4]
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Mechanism of Action of LB-80317
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In Vitro Anti-HBV Activity Assay Workflow

1. Cell Seeding
(e.g., HepG2.2.15 cells in 96-well plates)

2. Compound Treatment
(Serial dilutions of LB-80317)

3. Incubation
(e.g., 5-7 days)

4. Cell Lysis & Supernatant Collection

5. DNA Extraction

7. Cell Viability Assay6. HBV DNA Quantification (qPCR)

8. Data Analysis
(EC50 and CC50 determination)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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